N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(5-pyridin-4-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C16H16N6O/c1-11-3-4-14(9-12(11)2)18-15(23)10-22-20-16(19-21-22)13-5-7-17-8-6-13/h3-9H,10H2,1-2H3,(H,18,23)
• InChI Key: HYOBQHVCQVKAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2N=C(N=N2)C3=CC=NC=C3)C
• Molecular Formula: C16H16N6O
• Molecular Weight: 308.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide, also known as DPA-714, is a selective ligand for the translocator protein 18 kDa (TSPO), which is expressed in high levels in activated microglia and peripheral macrophages. DPA-714 has been widely used in scientific research to study the role of TSPO in various diseases, including neuroinflammation, neurodegeneration, and cancer.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide binds selectively to TSPO, which is expressed in high levels in activated microglia and peripheral macrophages. TSPO is involved in a variety of cellular functions, including cholesterol transport, apoptosis, and inflammation. By binding to TSPO, N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide can modulate these cellular functions and affect disease progression.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide has been shown to have a variety of biochemical and physiological effects, depending on the disease model and experimental conditions. For example, studies have shown that N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide can reduce neuroinflammation and improve cognitive function in Alzheimer's disease models. N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide has also been shown to inhibit tumor growth and metastasis in preclinical cancer models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide in lab experiments is its selectivity for TSPO, which allows researchers to study the role of TSPO in various diseases without affecting other cellular functions. However, one limitation of using N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide is its poor solubility in aqueous solutions, which can limit its use in some experimental conditions.

Future Directions

There are several future directions for research using N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide. One area of interest is the role of TSPO in neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Another area of interest is the development of TSPO-targeted therapies for cancer. Additionally, further research is needed to optimize the synthesis and formulation of N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide for use in experimental conditions.

Synthesis Methods

N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide can be synthesized using a multistep process that involves the reaction of 3,4-dimethylphenylacetonitrile with hydrazine hydrate to form the corresponding hydrazide. The hydrazide is then reacted with 4-cyanopyridine to form the tetrazole ring, followed by acetylation to form N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide has been used extensively in scientific research to study the role of TSPO in various diseases. For example, studies have shown that N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide can be used as a biomarker for neuroinflammation in Alzheimer's disease and multiple sclerosis. N-(3,4-dimethylphenyl)-2-[5-(4-pyridinyl)-2H-tetrazol-2-yl]acetamide has also been used to study the role of TSPO in cancer, with promising results in preclinical studies.